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Compound of Interest

Compound Name: Sodium lauraminopropionate

Cat. No.: B1612716

Essential Safety and Handling of Sodium
Lauraminopropionate

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling Sodium lauraminopropionate. The following
procedures are designed to ensure safe operational handling and disposal.

Hazard Communication

Sodium lauraminopropionate is classified as hazardous under the OSHA Hazard
Communication Standard (29 CFR 1910.1200)[1]. It is crucial to handle this chemical in
accordance with good industrial hygiene and safety practices[1]. Key hazards include potential
skin and eye irritation[1][2].

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling
Sodium lauraminopropionate.
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Protection Type

Required PPE

Specifications and Best
Practices

Eye/Face Protection

Safety glasses with side

shields or goggles

Must meet ANSI Z.87.1 1989
standard. A face shield may be
required for large volume
handling or splash hazards|[3].

Skin Protection

Chemical-resistant gloves and

protective clothing

Disposable nitrile gloves offer
broad short-term protection.
For prolonged contact, consult
glove manufacturer's chemical
resistance guides. Lab coats
should be buttoned and cover

as much skin as possible[1][3].

Respiratory Protection

Not typically required with

adequate ventilation

If exposure limits are exceeded
or irritation occurs, a NIOSH-
approved respirator is
necessary. Proper fit testing
and training are required for

respirator use[1][3].

Footwear

Closed-toe, closed-heel shoes

Shoes must cover the entire

foot. Avoid porous materials[3].

Handling and Storage Procedures

Handling:

Storage:

Practice good industrial hygiene and safety[1].
Avoid all contact with skin, eyes, and clothing[1].

Do not eat, drink, or smoke in the handling area[1].

Contaminated clothing should be removed and washed before reuse[1].
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o Keep containers tightly closed in a dry, cool, and well-ventilated area[1].
o Store in a locked and secure location, inaccessible to children[1].
Emergency Procedures

In the event of an emergency, follow these procedures:

o Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids. If
symptoms persist, seek medical attention[1].

» Skin Contact: Wash the affected area with soap and water. If skin irritation or an allergic
reaction occurs, consult a physician[1]. For extensive contact, use an emergency shower
and remove all contaminated clothing[4][5].

« Inhalation: Move the individual to fresh air[1].

 Ingestion: Rinse the mouth with water and drink plenty of water. Do not induce vomiting.
Never give anything by mouth to an unconscious person[1].

« Spill:

o

Alert personnel in the immediate area and control access|[6].

[¢]

Wear appropriate PPE to avoid contact with the spilled material[1].

[¢]

Prevent further leakage or spillage if it is safe to do so[1].

o

Contain the spill and then absorb it with an inert material.

o

Collect the absorbed material and place it into a properly labeled container for disposal[1].

Disposal Plan

Dispose of Sodium lauraminopropionate and any contaminated materials in accordance with
all applicable federal, state, and local regulations[5][7]. Do not dispose of it down the drain
unless specifically approved by local wastewater treatment authorities and diluted with at least
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100 times its volume of water[8]. Waste should be collected in clearly labeled, sealed

containers[5].

Experimental Protocols

The provided search results indicate that Sodium lauraminopropionate has been assessed
for skin and eye irritation. However, detailed experimental methodologies for these specific
toxicological studies were not available in the consulted resources.

Workflow for Chemical Spill Response

The following diagram outlines the step-by-step procedure for responding to a Sodium

lauraminopropionate spill.
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Chemical Spill Occurs

Spill of Sodium Lauraminopropionate

Immediate Response

Alert personnel and
secure the area

Don appropriate PPE
(gloves, goggles, lab coat)

Contain the spill
with absorbent material

Absorb the spilled liquid

Collect waste into a
labeled, sealed container

Decontaminate the spill area

Dispose of waste per
regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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